Cas no 1806919-89-0 (2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride
• CAS No: 1806919-89-0
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4863288
• Update Time: 2025-05-19

2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-4-2(5(9)14)1-3(6(10)11)7(12-4)13(15)16/h1,6H
• InChI Key： LSPWDTOOUNEVMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1806919-89-0): A Comprehensive Overview

2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1806919-89-0) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, a nitro group, and a carbonyl chloride moiety, which collectively contribute to its diverse reactivity and potential applications.

The bromine atom in the structure of 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride serves as an excellent leaving group, making it an ideal substrate for various substitution reactions. This property is particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates. The difluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in chemical transformations. The nitro group, on the other hand, can be reduced to an amino group, providing a valuable functional handle for further derivatization.

The carbonyl chloride moiety is a highly reactive functional group that readily undergoes nucleophilic acyl substitution reactions. This reactivity makes 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride an excellent starting material for the synthesis of amides, esters, and other carboxylic acid derivatives. The combination of these functional groups in a single molecule offers a wide range of synthetic possibilities and makes it a valuable building block in the development of novel compounds.

Recent research has highlighted the potential of 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride in the development of new therapeutic agents. For instance, studies have shown that compounds containing similar structural motifs exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties. The bromine atom can be used as a site for further functionalization, allowing for the introduction of various substituents to optimize the pharmacological profile of the final product.

In the context of medicinal chemistry, 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride has been explored as a key intermediate in the synthesis of pyridine-based drugs. Pyridine derivatives are known for their diverse biological activities and have found applications in various therapeutic areas. The presence of the difluoromethyl group has been shown to enhance the metabolic stability and bioavailability of these compounds, making them attractive candidates for drug development.

Moreover, the nitro group in 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride can be selectively reduced to an amino group using mild reducing agents such as tin(II) chloride or iron powder. This transformation provides access to amino-substituted pyridines, which are important intermediates in the synthesis of many pharmaceuticals. The resulting amino-substituted pyridines can be further functionalized through various coupling reactions to generate a wide range of bioactive molecules.

The carbonyl chloride moiety in 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride is particularly useful for forming amide bonds with primary or secondary amines. This reaction is commonly used in peptide synthesis and the preparation of peptidomimetics, which are important in drug discovery and development. The high reactivity of the carbonyl chloride group allows for rapid and efficient formation of amide bonds under mild conditions.

In addition to its synthetic utility, 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride has been studied for its potential as a ligand in coordination chemistry. The presence of multiple functional groups provides multiple binding sites for metal ions, making it a promising candidate for the design of metal complexes with unique electronic and catalytic properties. These metal complexes have potential applications in homogeneous catalysis and materials science.

Overall, 2-Bromo-5-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1806919-89-0) is a highly versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of synthetic possibilities and makes it an attractive starting material for the development of new compounds with diverse biological activities. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.